Cas no 6957-84-2 (1,4-Benzenedicarboxamide,N1,N4-bis(2-methylphenyl)-)

• Product Name: 1,4-Benzenedicarboxamide,N1,N4-bis(2-methylphenyl)-
• CAS No: 6957-84-2
• MF: C₂₂H₂₀N₂O₂
• MW: 344.406405448914
• CID: 525655
• PubChem ID: 248375
• Update Time: 2025-04-19

1,4-Benzenedicarboxamide,N1,N4-bis(2-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenedicarboxamide,N1,N4-bis(2-methylphenyl)-
• o-Terephthalotoluidide
• (3-Hydroxypropyl)trimethylammonium iodide, terephtalate (2:1)
• AC1L1DOM
• Ammonium, (3-hydroxypropyl)trimethyl-, iodide diester with terephthalic acid
• AMMONIUM, (3-HYDROXYPROPYL)TRIMETHYL-, IODIDE, TEREPHTHALATE (2:1)
• I.S. 1561
• N,N'-Bis(m-methoxyphenyl)-terephthalamid
• N.N'-Bis-< 2
• PK 97
• Terephthalsaeure-bis-(3-trimethylammonio-propylester), Dijodid
• Terephthalsaeure-bis-(m-anisidid)
• Terephthalsaeure-bis-(o-toluidid)
• Cambridge id 5344778
• SR-01000390466-1
• Oprea1_005302
• NSC-65111
• SCHEMBL9055150
• Oprea1_475065
• SR-01000390466
• Z27793344
• NSC65111
• 6957-84-2
• N~1~,N~4~-bis(2-methylphenyl)terephthalamide
• DTXSID80989627
• N1,N4-bis(2-methylphenyl)benzene-1,4-dicarboxamide
• AKOS000727850
• N~1~,N~4~-Bis(2-methylphenyl)benzene-1,4-dicarboxamide

• Inchi： 1S/C22H20N2O2/c1-15-7-3-5-9-19(15)23-21(25)17-11-13-18(14-12-17)22(26)24-20-10-6-4-8-16(20)2/h3-14H,1-2H3,(H,23,25)(H,24,26)
• InChI Key： NQDLWWKEAPRXNA-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)C(NC1C=CC=CC=1C)=O)NC1C=CC=CC=1C

Computed Properties

• Exact Mass: 344.1526
• Monoisotopic Mass: 344.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• Density: 1.231
• Boiling Point: 403.7°Cat760mmHg
• Flash Point: 112.6°C
• Refractive Index: 1.674
• PSA: 58.2
• LogP: 4.95400